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Compound of Interest

Compound Name:
2-Bromo-5-methoxy-4-

methylaniline

Cat. No.: B1289004 Get Quote

Introduction

2-Bromo-5-methoxy-4-methylaniline is a halogenated and methoxylated derivative of aniline.

Such substituted anilines are of significant interest in medicinal chemistry and materials

science due to their potential as versatile building blocks for the synthesis of more complex

molecules. This document provides a summary of the currently available technical information

for 2-Bromo-5-methoxy-4-methylaniline (CAS No. 532440-88-3). It is important to note that

while basic identifiers and some spectroscopic data are available, detailed experimental

protocols for its synthesis and comprehensive biological activity data are not extensively

reported in publicly accessible literature.

Chemical Identity and Synonyms
The primary identifiers and synonyms for 2-Bromo-5-methoxy-4-methylaniline are

summarized below.

Table 1: Chemical Identifiers
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Identifier Type Value

CAS Number 532440-88-3[1][2]

Molecular Formula C₈H₁₀BrNO[3]

Molecular Weight 216.08 g/mol [2][3]

IUPAC Name 2-bromo-5-methoxy-4-methylaniline

Table 2: Synonyms and Database Identifiers

Synonym/Identifier

2-bromo-5-methoxy-4-methylbenzenamine

Aniline, 2-bromo-5-methoxy-4-methyl-

2-溴-5-甲氧基-4-甲基苯胺 (Chinese)

Physicochemical Properties
Limited quantitative data on the physicochemical properties of this compound are available

from commercial suppliers.

Table 3: Physicochemical Data

Property Value Source

Appearance Off-white solid [3]

Purity ≥98% Commercial Suppliers

Experimental Information
Synthesis
A specific, peer-reviewed, and detailed experimental protocol for the synthesis of 2-Bromo-5-
methoxy-4-methylaniline is not readily available in the scientific literature. The synthesis of

related compounds, such as 2-Bromo-4-methylaniline, typically involves the bromination of an
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N-acetylated precursor followed by deprotection.[4] A plausible synthetic route for 2-Bromo-5-
methoxy-4-methylaniline could be inferred from established organic chemistry principles, but

a validated experimental procedure is not publicly documented.

Logical Workflow for Potential Synthesis
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Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of substituted anilines.

Spectroscopic Data
Spectroscopic data for the characterization of 2-Bromo-5-methoxy-4-methylaniline is

available in select databases.

Table 4: Availability of Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.echemi.com/cms/1669618.html
https://www.benchchem.com/product/b1289004?utm_src=pdf-body
https://www.benchchem.com/product/b1289004?utm_src=pdf-body
https://www.benchchem.com/product/b1289004?utm_src=pdf-body-img
https://www.benchchem.com/product/b1289004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Type Availability

1H NMR Spectrum Available[5]

IR Spectrum Available[5]

Mass Spectrum Available[5]

Note: Access to the actual spectral data may require a subscription to the respective chemical

database.

Biological Activity and Signaling Pathways
As of the latest available information, there are no published studies detailing the biological

activity of 2-Bromo-5-methoxy-4-methylaniline or its involvement in any specific signaling

pathways. While substituted anilines are a common motif in pharmacologically active

molecules, the biological profile of this particular compound has not been publicly disclosed.

Identifier and Name Relationship Diagram

Identifiers Synonyms

2-Bromo-5-methoxy-4-methylaniline

CAS: 532440-88-3

is identified by

C8H10BrNO

has chemical formula

2-bromo-5-methoxy-4-methylbenzenamine

is also known as

Aniline, 2-bromo-5-methoxy-4-methyl-

is indexed as

Click to download full resolution via product page

Caption: Relationship between the primary chemical name and its identifiers.

Disclaimer: This technical guide has been compiled from publicly available information. The

absence of detailed experimental protocols and biological data highlights a potential area for

novel research. Researchers should exercise standard laboratory safety precautions when

handling this or any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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